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Compound of Interest

Compound Name: 5,9-Dimethylheptacosane

Cat. No.: B15435672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,9-Dimethylheptacosane is a long-chain, branched alkane with the chemical formula

C29H60. As a member of the hydrocarbon family, its physical properties are dictated by the

nonpolar nature of its carbon-carbon and carbon-hydrogen bonds, leading to van der Waals

forces as the primary intermolecular interactions. This technical guide provides a

comprehensive overview of the known physical properties of 5,9-Dimethylheptacosane,

detailed experimental protocols for their determination, and relevant biological context. Due to

a scarcity of experimentally determined data for this specific compound, this guide primarily

relies on calculated values from established chemical property prediction software.

Core Physical Properties
The physical characteristics of 5,9-Dimethylheptacosane are crucial for understanding its

behavior in various chemical and biological systems. The following table summarizes key

quantitative data.
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Property Value Unit Source & Method

Molecular Weight 408.79 g/mol
IUPAC Atomic

Weights

Standard Gibbs Free

Energy of Formation

(ΔfG°)

188.42 kJ/mol
Joback Calculated

Property[1]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-652.45 kJ/mol
Joback Calculated

Property[1]

Enthalpy of Fusion at

Standard Conditions

(ΔfusH°)

63.82 kJ/mol
Joback Calculated

Property[1]

Enthalpy of

Vaporization at

Standard Conditions

(ΔvapH°)

79.37 kJ/mol
Joback Calculated

Property[1]

Log10 of Water

Solubility (log10WS)
-11.48 mol/L

Crippen Calculated

Property[1]

Octanol/Water

Partition Coefficient

(logPoct/wat)

11.271 -
Crippen Calculated

Property[1]

McGowan's

Characteristic Volume

(McVol)

419.470 ml/mol
McGowan Calculated

Property[1]

Critical Pressure (Pc) 629.40 kPa
Joback Calculated

Property[1]

Non-polar Retention

Indices (Inp)
2776.00 - NIST[1]
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Biological Significance: A Role in Chemical
Communication
While detailed signaling pathways involving 5,9-Dimethylheptacosane are not extensively

documented, it belongs to a class of compounds, methyl-branched cuticular hydrocarbons

(CHCs), that are crucial in insect communication.[1][2] These compounds are components of

the waxy layer on an insect's cuticle, primarily serving to prevent desiccation.[3][4] However,

they have evolved to play a significant role in chemical signaling, acting as pheromones for

mate recognition, species identification, and social interactions within colonies.[2][3] The

biosynthesis of these complex branched alkanes is a key pathway in establishing these

chemical signals.
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Fatty Acid Synthesis Elongation & Desaturation Hydrocarbon Formation

Acetyl-CoA Malonyl-CoA
ACC

Fatty_Acyl-CoA
FAS

Elongase VLCFA Desaturase Reductase Aldehyde Decarbonylase 5,9-Dimethylheptacosane

Methylmalonyl-CoA Incorporation for branching
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Start

Prepare Sample:
- Dry and powder the solid.

- Pack into capillary tube (2-3 mm).

Setup Apparatus:
- Place capillary in melting point device.

Heat Sample:
- Rapid heating to ~15°C below expected MP.

- Slow heating (1-2°C/min) near MP.

Observe Sample:
- Look for first liquid droplet.
- Note complete liquefaction.

Record T1
(Start of Melting)

Record T2
(End of Melting)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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